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Compound of Interest

Compound Name: 3-(Methoxycarbonyl)benzoic acid

Cat. No.: B047654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-(Methoxycarbonyl)benzoic
acid, a key intermediate in organic synthesis. It details the compound's chemical structure,

physicochemical properties, a representative synthesis protocol, and its applications in the

development of complex chemical entities.

Core Chemical Identity and Properties
3-(Methoxycarbonyl)benzoic acid, also known as monomethyl isophthalate, is an aromatic

organic compound featuring both a carboxylic acid and a methyl ester functional group

substituted at the meta-positions of a benzene ring.[1][2] This bifunctional nature allows for

selective chemical modifications, making it a valuable building block in the synthesis of

pharmaceuticals, agrochemicals, and specialty polymers.

The compound's key identifiers and physicochemical properties are summarized below for

reference.

Table 1: Physicochemical and Spectroscopic Data for 3-(Methoxycarbonyl)benzoic acid
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Property Value

IUPAC Name 3-(Methoxycarbonyl)benzoic acid

Synonyms
Isophthalic acid monomethyl ester, Methyl

hydrogen isophthalate[1]

CAS Number 1877-71-0[1][2][3][4]

Molecular Formula C₉H₈O₄[1][2]

Molecular Weight 180.16 g/mol [1][5]

Melting Point 194-196 °C[5]

Appearance White to off-white solid[6]

InChIKey WMZNGTSLFSJHMZ-UHFFFAOYSA-N[1][2]

| SMILES | COC(=O)C1=CC=CC(=C1)C(O)=O[2] |

Synthesis Pathway and Mechanism
The most common and direct synthesis of 3-(Methoxycarbonyl)benzoic acid involves the

selective mono-esterification of its parent dicarboxylic acid, isophthalic acid. This reaction is

typically performed using methanol in the presence of an acid catalyst, such as sulfuric acid or

thionyl chloride. The reaction is carefully controlled to favor the formation of the mono-ester

over the di-ester by managing stoichiometry and reaction time.

The diagram below illustrates this fundamental synthetic transformation.

Reactants

Product

Isophthalic Acid

+ Acid Catalyst
(e.g., H₂SO₄)Methanol (CH₃OH) 3-(Methoxycarbonyl)benzoic acidFischer Esterification
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Figure 1. Synthesis of 3-(Methoxycarbonyl)benzoic acid.

Generalized Experimental Protocol: Mono-
esterification of Isophthalic Acid
The following protocol describes a representative lab-scale synthesis. Researchers should

adapt this procedure based on available equipment and safety protocols.

Materials:

Isophthalic acid

Methanol (anhydrous)

Thionyl chloride (SOCl₂) or concentrated Sulfuric Acid (H₂SO₄)

Ice

Distilled water

Sodium bicarbonate (saturated solution)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, suspend isophthalic acid in an excess of anhydrous methanol.

Catalyst Addition: Cool the mixture in an ice bath. Slowly add the acid catalyst (e.g., thionyl

chloride) dropwise to the stirring suspension. A similar procedure using thionyl chloride for

esterification is effective for related benzoic acid derivatives.[7]

Reaction: After the addition is complete, remove the ice bath and stir the mixture at room

temperature for approximately 2-4 hours or until TLC indicates the consumption of the

starting material.
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Workup: Concentrate the reaction mixture under reduced pressure to remove excess

methanol.

Isolation: Add ice-water to the residue, which should cause the product to precipitate.

Purification: Collect the solid product by vacuum filtration. Wash the crude product with cold

water. To remove any unreacted isophthalic acid, the solid can be dissolved in a saturated

sodium bicarbonate solution, filtered, and then re-precipitated by the addition of dilute HCl.

Drying: Dry the purified solid under vacuum to yield 3-(Methoxycarbonyl)benzoic acid.

Applications in Research and Drug Development
While direct applications are specific to proprietary development pipelines, the utility of 3-
(Methoxycarbonyl)benzoic acid can be inferred from its structural analogues. Compounds

with similar bifunctional aromatic scaffolds are pivotal as intermediates and building blocks in

several areas:

Pharmaceutical Synthesis: Benzoic acid derivatives are crucial precursors for active

pharmaceutical ingredients (APIs).[8] The presence of both an acid and an ester allows for

sequential coupling reactions (e.g., amidation at the acid site and

hydrolysis/transesterification at the ester site), enabling the construction of complex drug

candidates for indications such as anti-inflammatory and cardiovascular diseases.[8]

Agrochemicals and Dyes: The structure serves as a scaffold for creating new agrochemicals

and specialty dyes.[9]

Materials Science: It can be used as a monomer or a cross-linking agent in the synthesis of

specialty polyesters and other polymers.

The workflow for utilizing this intermediate in a drug discovery context is outlined below.
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Figure 2. Utilization workflow in synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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